Cas no 952958-71-3 (4-acetamido-3,5-dimethylbenzene-1-sulfonyl chloride)

• Product Name: 4-acetamido-3,5-dimethylbenzene-1-sulfonyl chloride
• CAS No: 952958-71-3
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• MDL: MFCD09806944
• CID: 3032466
• PubChem ID: 17390057
• Update Time: 2024-10-25

4-acetamido-3,5-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-3,5-dimethylbenzene-1-sulfonyl chloride
• Reaxys ID: 6208031
• 4-Acetamido-3,5-dimethylbenzenesulfonyl Chloride
• 4-(Acetylamino)-3,5-dimethylbenzenesulfonyl chloride (ACI)
• MFCD09806944
• 952958-71-3
• BBL021857
• STK894574
• AKOS000153727
• 4-(acetylamino)-3,5-dimethylbenzenesulfonyl chloride
• CS-0147289
• 4-acetamido-3,5-dimethylbenzene-1-sulfonylchloride
• DTXSID801219402
• H11876
• SY267612

• MDL： MFCD09806944
• Inchi： 1S/C10H12ClNO3S/c1-6-4-9(16(11,14)15)5-7(2)10(6)12-8(3)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： FEHZPHPLDGHTPM-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=CC(S(Cl)(=O)=O)=CC=1C

Computed Properties

• Exact Mass: 261.0226421g/mol
• Monoisotopic Mass: 261.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų